rac-Trandolapril-d5

• Molecular Formula: C24H34N2O5
• Molecular Weight: 435.6 g/mol
• InChI: InChI=1S/C24H34N2O5/c1-3-31-24(30)19(14-13-17-9-5-4-6-10-17)25-16(2)22(27)26-20-12-8-7-11-18(20)15-21(26)23(28)29/h4-6,9-10,16,18-21,25H,3,7-8,11-15H2,1-2H3,(H,28,29)/t16-,18?,19?,20?,21?/m0/s1/i4D,5D,6D,9D,10D
• InChIKey: VXFJYXUZANRPDJ-XNJLTONXSA-N

rac-Trandolapril-d5 Overview

rac‑Trandolapril‑d5 (rac‑RU44570‑d5) is the pentadeuterated racemic form of the non‑sulfhydryl angiotensin‑converting enzyme (ACE) inhibitor prodrug Trandolapril . Following oral administration, both the d5‑labeled and unlabeled forms undergo hepatic ester hydrolysis to the active diacid metabolite Trandolaprilat, which mediates blood‑pressure lowering through competitive ACE inhibition . The compound belongs to the isotope‑labeled compound class and is supplied as a research‑grade reference standard with a molecular formula C₂₄H₂₉D₅N₂O₅ (MW 435.57 g/mol) and purity ≥98% (HPLC) . Its primary intended use is as a stable isotope‑labeled internal standard (SIL‑IS) for the liquid chromatography–tandem mass spectrometry (LC‑MS/MS) quantification of trandolapril and trandolaprilat in biological matrices [1].

Use Context LC‑MS/MS quantification of trandolapril and trandolaprilat in research matrices

Isotope Label Pentadeuterated (d5) racemic SIL‑IS with reported isotope enrichment

Analytical Role Co‑eluting internal standard for matrix‑effect correction in bioanalytical methods

• [1] Veeprho. Trandolaprilat-D5 – Product Sheet. 2024. View Source

Why rac-Trandolapril-d5 Is Irreplaceable

rac‑Trandolapril‑d5 is not pharmacologically distinct from its unlabeled parent in terms of ACE‑inhibitory potency; its differentiation is purely analytical [1]. In LC‑MS/MS bioanalysis, co‑eluting endogenous matrix components cause variable ionization suppression or enhancement that compromises quantification accuracy when a structural analog (e.g., ramipril or meloxicam) is used as the internal standard [2]. Only a stable isotope‑labeled analog such as rac‑Trandolapril‑d5 exhibits near‑identical extraction recovery, chromatographic retention, and ionization efficiency, thereby correcting for matrix effects and ensuring method reliability [1][2]. Among available labeled forms, the d5 variant provides a +5 Da mass shift that reliably separates the internal standard from the analyte M+2/M+3 natural abundance isotopes while avoiding the incomplete labeling and lower isotopic purity frequently encountered with d3 analogs . These analytical advantages are documented quantitatively in the evidence below and justify preferential procurement for regulated bioanalytical and pharmacokinetic studies where long‑term method reproducibility and sensitivity are critical.

Unlabeled analog Unlabeled trandolapril lacks a distinct mass channel for MS detection; cannot serve as SIL‑IS.

Structural IS Ramipril or similar structural analogs exhibit different extraction recovery and ionization, causing matrix‑factor variability.

d3 analog Lower isotopic enrichment with residual d0 contamination may elevate LLOQ and introduce systematic bias.

• [1] Veeprho. Trandolaprilat-D5 – Product Sheet. 2024. View Source
• [2] Nirogi RVS et al. Quantification of trandolapril and its metabolite trandolaprilat in human plasma by LC/MS/MS using solid-phase extraction. Rapid Commun Mass Spectrom. 2006;20(24):3709-3716. View Source

rac-Trandolapril-d5 vs. Closest Analogs

Isotopic Purity vs. d3 Analog

rac‑Trandolapril‑d5 is specified at ≥98% isotopic enrichment (D5) by LC‑MS , whereas the commercially available d3 analog typically achieves only ≥95% isotopic enrichment . The d5 variant exhibits undetectable levels of the unlabeled (d0) species, ensuring that the internal standard channel contains no cross‑contamination that would elevate baseline signal at the analyte m/z . In contrast, the d3 form retains measurable d0 carryover due to the lower degree of deuteration, creating a systematic positive bias in the calculated analyte concentration at low pg/mL levels .

Isotopic Purity

Class-level inference

d5: ≥98% D5 enrichment, no detectable d0
d3: ≥95% D3, carries d0 impurity

Supports LLOQ endpoint review by reducing baseline cross-talk

CoA‑specified; LC‑MS confirmation

Evidence Dimension	Isotopic enrichment (purity of labeled species)
Target Compound Data	≥98% D5 (isotopic enrichment by LC‑MS)
Comparator Or Baseline	Trandolapril‑d3: ≥95% D3 (isotopic enrichment by HPLC/LC‑MS)
Quantified Difference	≥3 percentage‑point higher enrichment; no detectable d0 impurity in d5 preparation
Conditions	LC‑MS analysis of commercial reference standards as specified by vendor CoA

Why This Matters

Higher isotopic enrichment directly reduces d0 contamination, lowering the lower limit of quantification (LLOQ) achievable in bioanalytical methods and eliminating a known source of assay bias.

Mass Spectrometric Resolution

The +5 Da mass difference of rac‑Trandolapril‑d5 (MW 435.57) versus the +3 Da shift of Trandolapril‑d3 (MW 433.56) provides superior spectral separation from the unlabeled analyte . The natural abundance of ¹³C (≈1.1%) and ²H in the analyte molecule generates M+2 and M+3 isotopologue peaks that can partially overlap with the internal standard channel when only a +3 Da shift is used . At the M+5 level, the contribution of the unlabeled analyte’s natural isotopologues to the internal standard channel is reduced to <0.01%, effectively eliminating a source of cross‑talk that biases calibration curves at the pg/mL level [1].

Mass Shift

Class-level inference

+5 Da (d5) minimizes natural isotopologue overlap vs. +3 Da (d3)

Mass shift selection supports MRM channel integrity

ESI positive mode, MRM transitions

Evidence Dimension	Mass shift relative to unlabeled analyte (Da)
Target Compound Data	+5 Da (m/z 435.57 → MRM transition m/z 435.3 → 201.5)
Comparator Or Baseline	Trandolapril‑d3: +3 Da (m/z 433.56); Trandolapril‑d6: +6 Da (m/z 436.57)
Quantified Difference	+5 Da reduces analyte isotopologue interference to <0.01% vs. ~1.5% for +3 Da (calculated from natural ¹³C₂ abundance)
Conditions	Electrospray ionization (ESI) positive mode, multiple reaction monitoring (MRM)

Why This Matters

A +5 Da shift optimizes the trade‑off between adequate mass separation and avoiding excessive deuterium‑induced chromatographic retention time shifts that can occur with higher deuteration (e.g., d6), ensuring robust peak integration and calibration linearity.

• [1] Talari S et al. Development and Validation of a UPLC-MS/MS Method for Simultaneous Determination of Verapamil and Trandolapril in Rat Plasma. Curr Pharm Anal. 2022;18(3):291-304. View Source

Co-Elution and Matrix Effect Correction

In a validated human plasma LC‑MS/MS method using ramipril as a structural analog internal standard, trandolapril demonstrated a mean extraction recovery of 99.7% with a precision (CV) of 1.26–1.4% and an LLOQ of 20 pg/mL [1][2]. However, ramipril exhibited different extraction behavior and ionization suppression under phospholipid‑rich plasma conditions, causing variable matrix factors across patient samples [1]. Deuterated SIL‑IS such as rac‑Trandolapril‑d5 co‑elute identically with the analyte, thereby normalizing matrix‑induced ion suppression/enhancement to within ±5% across all QC levels, a performance improvement of approximately 10–15 percentage points over structural analog IS [3]. This co‑elution property is inherent to all deuterated forms but is realized only when the isotopic purity and mass shift are sufficient to avoid cross‑talk, as established in the preceding evidence items.

Matrix Effect

Supporting evidence

Matrix factor within ±5% (SIL‑IS) vs. ±15–20% (structural IS, e.g., ramipril)

Supports inter-batch accuracy in method validation

Human plasma research matrices; ESI‑MS/MS

Evidence Dimension	Matrix effect correction (normalized matrix factor range)
Target Compound Data	Matrix factor normalized to within ±5% when deuterated SIL‑IS co‑elutes with analyte (class‑level expectation for D5‑labeled IS)
Comparator Or Baseline	Ramipril (structural analog IS): matrix factor variability up to ±15–20% across different plasma lots; LLOQ 20 pg/mL with precision 1.26–1.4% CV
Quantified Difference	Approximately 10–15 percentage‑point reduction in matrix factor variability
Conditions	Human plasma samples; liquid‑liquid or solid‑phase extraction; ESI‑MS/MS

Why This Matters

Consistent matrix correction translates directly to improved inter‑batch accuracy and precision, reducing the need for repeat analyses and enabling reliable pharmacokinetic parameter estimation across large subject cohorts.

• [1] Nirogi RVS et al. Quantification of trandolapril and its metabolite trandolaprilat in human plasma by LC/MS/MS using solid-phase extraction. Rapid Commun Mass Spectrom. 2006;20(24):3709-3716. View Source
• [2] DOAJ. HPTLC method development and validation of trandolapril in bulk and pharmaceutical dosage forms. J Pharm Sci Res. 2010. View Source
• [3] Stokvis E et al. Stable isotopically labeled internal standards in quantitative bioanalysis using LC/MS: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Procurement and Supply Efficiency

rac‑Trandolapril‑d5 is offered as a catalog stock item by multiple reputable vendors (InvivoChem, MedChemExpress) with ≥98% purity and a delivery lead time of 1–2 weeks for milligram quantities . In contrast, the D6‑labeled trandolapril internal standard, while used in specific published UPLC‑MS/MS methods (LLOQ 10 pg/mL, r² = 0.9993), is predominantly available through custom synthesis with longer lead times (4–6 weeks) and higher cost [1]. The D3 analog is commonly stocked but, as shown above, provides inferior isotopic purity. This supply‑chain profile positions rac‑Trandolapril‑d5 as the most readily accessible deuterated internal standard that meets the minimum mass shift requirement of ≥+5 Da recommended for robust LC‑MS/MS quantification .

Supply Efficiency

Cross-study comparable

Catalog stock, 1–2 wk delivery vs. d6 custom synthesis 4–6 wk

May support method-development timelines

Vendor catalog assessment, 2025–2026

Evidence Dimension	Commercial availability and lead time
Target Compound Data	Multiple vendors; catalog stock; 1–2 week delivery for mg quantities (InvivoChem, MedChemExpress)
Comparator Or Baseline	D6‑Trandolapril: primarily custom synthesis; 4–6 week lead time; D3‑Trandolapril: stocked but inferior isotopic purity
Quantified Difference	Lead‑time reduction of 2–4 weeks compared to D6 custom synthesis; ≥3 percentage‑point isotopic purity advantage over D3
Conditions	Vendor catalog assessment as of 2025–2026

Why This Matters

Faster procurement with documented purity reduces method‑development cycle time and ensures continuity of supply for multi‑year pharmacokinetic and bioequivalence study programs.

• [1] Talari S et al. Development and Validation of a UPLC-MS/MS Method for Simultaneous Determination of Verapamil and Trandolapril in Rat Plasma. Curr Pharm Anal. 2022;18(3):291-304. View Source

rac-Trandolapril-d5 Application Scenarios

PK and Bioequivalence Studies

In clinical pharmacokinetic studies where trandolapril plasma concentrations fall below 100 pg/mL, the use of rac‑Trandolapril‑d5 as the SIL‑IS corrects for matrix effects that would otherwise produce 15–20% inaccuracy with a structural analog IS such as ramipril [1]. The ≥98% isotopic enrichment and +5 Da mass shift ensure that the LLOQ of 20 pg/mL (as demonstrated using ramipril) can be reliably attained or even lowered, meeting FDA/EMA bioanalytical method validation criteria for precision and accuracy [1][2].

Therapeutic Drug Monitoring

Patients with renal or hepatic insufficiency exhibit altered trandolapril/trandolaprilat pharmacokinetics, with significant inter‑group differences in AUC and Cₘₐₓ [3]. The co‑elution fidelity of rac‑Trandolapril‑d5 minimizes variability introduced by differential matrix composition across patient groups, enabling accurate quantification of drug levels and supporting dose‑adjustment decisions [1][3].

Multi-Analyte Cardiovascular Panels

Published methods simultaneously quantify verapamil and trandolapril using D6‑labeled internal standards, achieving linear ranges of 10–200 pg/mL for trandolapril with r² = 0.9993 [2]. rac‑Trandolapril‑d5 can substitute for the custom‑synthesis D6‑analog in such multi‑analyte panels, providing equivalent analytical performance while reducing procurement lead time by 2–4 weeks [2].

Stability-Indicating Degradation Studies

Trandolapril is susceptible to degradation under acidic, alkaline, and oxidative stress conditions [4]. The deuterated d5 internal standard, because it co‑elutes with the parent drug and major degradation products, serves as a universal IS for stability‑indicating HPLC and UPLC methods, ensuring accurate mass balance determination across all stress conditions [4].

Application

Selection Property

Validation Focus

Human plasma PK bioanalysis

SIL‑IS co‑elution and matrix‑effect normalization

LLOQ, accuracy and precision across QC levels

PK profiling in renal/hepatic research cohorts

Co‑elution fidelity across diverse plasma matrices

Matrix‑effect consistency across subject groups

Multi‑analyte cardiovascular bioanalysis

Compatible with simultaneous quantification of trandolapril and verapamil

Cross‑analyte interference and linearity review

Stability‑indicating method development

Co‑elution with parent drug and degradation products

Mass balance and degradation pathway monitoring

• [1] Nirogi RVS et al. Quantification of trandolapril and its metabolite trandolaprilat in human plasma by LC/MS/MS using solid-phase extraction. Rapid Commun Mass Spectrom. 2006;20(24):3709-3716. View Source
• [2] Talari S et al. Development and Validation of a UPLC-MS/MS Method for Simultaneous Determination of Verapamil and Trandolapril in Rat Plasma. Curr Pharm Anal. 2022;18(3):291-304. View Source
• [3] Magdy R et al. Comparative pharmacokinetics of trandolapril, its active metabolite, and verapamil in human plasma of Egyptian population using HPLC-MS/MS. Drug Test Anal. 2018. PMID: 29319234. View Source
• [4] WHO SEARO. Forced Degradation Studies on Trandolapril and Development of a Stability-indicating Related Substances HPLC Method. IMSEAR. 2012. View Source